

Cross-Validation of SH003's Anti-Cancer Efficacy Across Diverse Models

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: SN003

Cat. No.: B15568925

[Get Quote](#)

A Comprehensive Guide for Researchers and Drug Development Professionals

Introduction

SH003 is a novel herbal formulation composed of extracts from *Astragalus membranaceus*, *Angelica gigas*, and *Trichosanthes kirilowii*. Emerging preclinical evidence has highlighted its potential as a multi-targeted anti-cancer agent. This guide provides a comprehensive comparison of SH003's performance across various cancer models, supported by experimental data, to aid researchers and drug development professionals in evaluating its therapeutic potential. The user's original query mentioned "**SN003**," which is believed to be a typographical error for "SH003," the subject of this guide.

Data Presentation: In Vitro Efficacy of SH003

The cytotoxic effects of SH003 have been evaluated across a range of human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values, a measure of a drug's potency, are summarized below. These values demonstrate a dose- and time-dependent inhibitory effect of SH003 on the viability of various cancer cells.

Cancer Type	Cell Line	IC50 (µg/mL)	Incubation Time	Reference
Colon Cancer	HCT116	295.3	72h	[1]
HT29	338.7	72h	[1]	
SW480	316.5	72h	[1]	
SW620	345.1	72h	[1]	
LoVo	321.8	72h	[1]	
LS174T	355.4	72h	[1]	
H508	332.6	72h	[1]	
LS1034	368.2	72h	[1]	
Non-Small Cell Lung Cancer (NSCLC)	A549	Not Specified	24h, 48h, 72h	[2]
H460	Not Specified	24h, 48h, 72h	[2]	
HCC827	Not Specified	24h, 48h, 72h	[2]	
Breast Cancer	MCF-7	Not Specified	72h	
MCF-7/PAC (Paclitaxel-Resistant)	Not Specified	72h		
Oral Cancer	YD-8	Significant reduction at 100, 200, 500 µg/mL	72h	
YD-9	Significant reduction at 100, 200, 500 µg/mL	72h		
YD-38	Significant reduction at 100, 200, 500 µg/mL	72h		


Data Presentation: In Vivo Efficacy of SH003

The anti-tumor activity of SH003 has been validated in xenograft models, where human cancer cells are implanted into immunodeficient mice. These studies demonstrate SH003's ability to inhibit tumor growth in a living organism.

Cancer Type	Xenograft Model	Treatment	Key Findings	Reference
Colon Cancer	HCT116	SH003	Significant suppression of tumor growth.	[1]
Non-Small Cell Lung Cancer (NSCLC)	A549	SH003	Inhibition of tumor growth with no significant effect on body weight.	[2]
Breast Cancer	MDA-MB-231	SH003	Dose-dependent inhibition of tumor growth.	
Non-Small Cell Lung Cancer (NSCLC)	H460	SH003 and Docetaxel	Combination treatment retarded tumor growth more effectively than either agent alone.	

Signaling Pathways Modulated by SH003

SH003 exerts its anti-cancer effects by modulating multiple critical signaling pathways involved in cell proliferation, survival, and metastasis.




[Click to download full resolution via product page](#)

Caption: SH003 inhibits multiple signaling pathways.

Experimental Protocols

Western Blot Analysis of STAT3 Phosphorylation

This protocol details the procedure for assessing the phosphorylation status of STAT3 in cancer cells following treatment with SH003.



[Click to download full resolution via product page](#)

Caption: Workflow for Western blot analysis.

Methodology:

- **Cell Culture and Treatment:** Plate cancer cells at an appropriate density and allow them to adhere overnight. Treat the cells with varying concentrations of SH003 (e.g., 0, 125, 250, 500 µg/mL) for a specified duration (e.g., 24 hours).
- **Protein Extraction:** Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
- **Protein Quantification:** Determine the protein concentration of each lysate using a BCA protein assay.
- **SDS-PAGE and Western Blotting:** Separate equal amounts of protein on a polyacrylamide gel and transfer to a PVDF membrane.
- **Antibody Incubation:** Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against phospho-STAT3 (Tyr705), total STAT3, and a loading control (e.g., GAPDH) overnight at 4°C. Following washes, incubate with the appropriate HRP-conjugated secondary antibody.
- **Detection:** Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Cycle Analysis using Propidium Iodide (PI) Staining

This protocol outlines the steps for analyzing the effect of SH003 on the cell cycle distribution of cancer cells.

Methodology:

- **Cell Treatment:** Treat cancer cells with SH003 at desired concentrations for the intended time.
- **Cell Harvesting:** Harvest both adherent and floating cells and wash with PBS.
- **Fixation:** Fix the cells in ice-cold 70% ethanol while vortexing gently to prevent clumping. Incubate on ice for at least 30 minutes.

- **Staining:** Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.
- **Flow Cytometry:** Analyze the stained cells using a flow cytometer. The DNA content, as indicated by PI fluorescence, will be used to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay using Annexin V/PI Staining

This protocol is for quantifying apoptosis in SH003-treated cancer cells.

Methodology:

- **Cell Treatment:** Culture and treat cells with SH003 as described previously.
- **Cell Harvesting:** Collect both floating and adherent cells.
- **Staining:** Resuspend the cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and Propidium Iodide (PI) according to the manufacturer's instructions.
- **Flow Cytometry:** Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Conclusion

The collective evidence from in vitro and in vivo studies strongly suggests that SH003 is a promising anti-cancer agent with a multi-targeted mechanism of action. Its ability to inhibit key signaling pathways, induce apoptosis and cell cycle arrest, and suppress tumor growth in various cancer models provides a solid foundation for further investigation. The data and protocols presented in this guide are intended to facilitate the cross-validation of these findings and support the continued development of SH003 as a potential cancer therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Quantification of total and phosphorylated STAT3 by calibrated western blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- To cite this document: BenchChem. [Cross-Validation of SH003's Anti-Cancer Efficacy Across Diverse Models]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15568925/docs#cross-validation-of-sh003-s-anti-cancer-efficacy-across-diverse-models>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check